Cas no 2137096-39-8 (1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)-, (αR)-)

• Product Name: 1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)-, (αR)-
• CAS No: 2137096-39-8
• MF: C₁₁H₂₃N₃O₂
• MW: 229.319222688675
• CID: 5276694
• PubChem ID: 165448760
• Update Time: 2025-05-22

1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)-, (αR)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)-, (αR)-
• EN300-697195
• (2R)-2-amino-4-[4-(propan-2-yl)piperazin-1-yl]butanoic acid
• 2137096-39-8

• Inchi： 1S/C11H23N3O2/c1-9(2)14-7-5-13(6-8-14)4-3-10(12)11(15)16/h9-10H,3-8,12H2,1-2H3,(H,15,16)/t10-/m1/s1
• InChI Key： ARSULVHTLRUFIV-SNVBAGLBSA-N
• SMILES： OC([C@@H](CCN1CCN(C(C)C)CC1)N)=O

Computed Properties

• Exact Mass: 229.17902698g/mol
• Monoisotopic Mass: 229.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 385.6±42.0 °C(Predicted)
• pka: 2.05±0.10(Predicted)

Additional information on 1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)-, (αR)-

Compound CAS No. 2137096-39-8: 1-Piperazinebutanoic Acid, α-Amino-4-(1-Methylethyl)-, (αR)-

The compound with CAS number 2137096-39-8, known as 1-piperazinebutanoic acid, α-amino-4-(1-methylethyl)-, (αR)-, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Structural Insights: The molecule consists of a piperazine ring fused with an α-amino butanoic acid moiety. The presence of the (αR) configuration indicates a specific stereochemistry that may influence its pharmacokinetic properties. The 4-(1-methylethyl) substituent adds bulk to the structure, potentially enhancing its stability and bioavailability. This combination of structural features makes the compound a promising candidate for exploring novel therapeutic agents.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-step processes involving nucleophilic substitutions and ring-closing reactions to achieve high yields. The compound has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its purity and structural integrity.

Biological Activity: Studies have demonstrated that 1-piperazinebutanoic acid, α-amino-4-(1-methylethyl)-, (αR)- exhibits potent activity in various biological assays. For instance, it has shown promise as a modulator of ion channels, which are critical targets in the treatment of neurological disorders. Additionally, preliminary pharmacokinetic studies suggest favorable absorption and distribution profiles, making it a viable candidate for further preclinical testing.

Applications in Drug Development: The compound's ability to interact with key biological targets has positioned it as a lead molecule in drug discovery programs. Researchers are exploring its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. Recent collaborative efforts between academic institutions and pharmaceutical companies have accelerated its development into clinical candidates.

Environmental Impact: As with any chemical compound, understanding its environmental impact is crucial. Studies are underway to assess the biodegradability and ecological effects of 1-piperazinebutanoic acid, α-amino-4-(1-methylethyl)-, (αR)-. Initial findings suggest that it degrades under specific environmental conditions, minimizing its long-term ecological footprint.

Future Directions: The continued exploration of CAS No. 2137096-39-8 holds immense potential for advancing both basic and applied sciences. Future research will focus on optimizing its pharmacokinetic properties, expanding its therapeutic applications, and evaluating its safety profile for human use.

In conclusion, 1-piperazinebutanoic acid, α-amino-4-(1-methylethyl)-, (αR)- represents a significant advancement in chemical synthesis and drug discovery. Its unique structure and promising biological activity make it a valuable asset in the pursuit of innovative therapeutic solutions.